Cas no 1499071-75-8 (4-(3-hydroxy-4-methylphenyl)butanoic acid)

• Product Name: 4-(3-hydroxy-4-methylphenyl)butanoic acid
• CAS No: 1499071-75-8
• Molecular Formula: C₁₁H₁₄O₃
• Molecular Weight: 194.227063655853
• CID: 6398651
• PubChem ID: 69757379

4-(3-hydroxy-4-methylphenyl)butanoic acid Properties

Names and Identifiers

• 4-(3-hydroxy-4-methylphenyl)butanoic acid
• 1499071-75-8
• SCHEMBL6373423
• EN300-1797601

• InChIKey： BBXOAVNMPCZYQS-UHFFFAOYSA-N
• Inchi： 1S/C11H14O3/c1-8-5-6-9(7-10(8)12)3-2-4-11(13)14/h5-7,12H,2-4H2,1H3,(H,13,14)
• SMILES： OC1=C(C)C=CC(=C1)CCCC(=O)O

Computed Properties

• Exact Mass: 194.094294304g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 194.094294304g/mol
• Heavy Atom Count: 14
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols